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Compound of Interest

Potassium O-pentyl
Compound Name:
carbonodithioate-d5

Cat. No.: B12381144

Disclaimer: This document provides a summary of safety and technical data for Potassium O-
pentyl carbonodithioate (also known as Potassium Amyl Xanthate), the non-deuterated
analogue of Potassium O-pentyl carbonodithioate-d5. A specific Material Safety Data Sheet
(MSDS) or Safety Data Sheet (SDS) for the deuterated compound was not publicly available at
the time of writing. While the safety and physical properties are expected to be nearly identical,
researchers, scientists, and drug development professionals should obtain the specific SDS
from their supplier, such as MedChemExpress, for definitive information on Potassium O-
pentyl carbonodithioate-d5 before handling.[1]

This guide synthesizes available data to support laboratory and research professionals in the
safe handling, storage, and use of this compound.

Chemical Identification and Physical Properties

Potassium O-pentyl carbonodithioate is an organic salt primarily used as a flotation agent in the
mining industry.[2][3] In a research context, its deuterated form, Potassium O-pentyl
carbonodithioate-d5, serves as an internal standard for quantitative analysis or as a tracer in
metabolic studies.[1] The compound is typically a yellow to yellow-green solid with a strong,
unpleasant sulfurous odor.[2]

Table 1: Physical and Chemical Properties
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Property Value Source
Potassium Amyl Xanthate

Synonyms (KAX), Potassium [21[41[5]
pentylxanthate, Aeroxanthate

CAS Number 2720-73-2 [4]

Molecular Formula C6H11KOS2 [31[4]

Molecular Weight 202.4 g/mol [4]
Yellow to yellow-green pellets

Appearance ) [2][6]
or solid powder

Odor Strong, unpleasant, sulfurous [2]

pH Not available [6]

Melting Point 209 - 214 °C (408.2 - 417.2 °F)  [6]

Boiling Point Not available [6]
Stable under normal

Stability conditions; hygroscopic [7]
(absorbs moisture from air).

- Soluble in water (reacts
Solubility

exothermically).

Hazard Identification and GHS Classification

This chemical is classified as hazardous. It is a flammable solid and is harmful if swallowed or

in contact with skin. It causes significant skin and eye irritation.[7][8][9] Upon contact with

moisture or heat, it can decompose and may spontaneously combust, releasing flammable and

toxic gases like carbon disulfide.[3][10]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H228: Flammable solid.[4][8]

Flammable Solids 1/2
[°]
. H302: Harmful if swallowed.[4]
Acute Toxicity, Oral 4
[718]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin.[4][7][8]
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation 2

[7](8]

H319: Causes serious eye

Serious Eye Damage/Irritation 2 S
irritation.[4][7][8]

Specific Target Organ Toxicity ) o H335: May cause respiratory
) 3 (Respiratory irritation) o
(Single Exposure) irritation.[9]

Toxicological Data

Toxicological information is critical for risk assessment. The available data indicates high
toxicity upon ingestion.[2] Chronic exposure may lead to organ damage.[2][3]

Table 3: Acute Toxicity Data

Route Species Value Source

Intravenous LD50 Mouse 99 mg/kg [2][4]

Reported Health Effects:

 Inhalation: Dust can cause severe irritation to the nose, throat, and respiratory tract.
Prolonged exposure may lead to pulmonary edema.[3][10]

» Skin Contact: Causes irritation, redness, and potentially severe burns, especially in the
presence of moisture.[3] It may also cause defatting and cracking of the skin.[3][10]
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o Eye Contact: Causes serious irritation and potential damage due to the material's
abrasiveness and corrosive nature when dissolved.[3][10]

 Ingestion: Harmful and may be fatal if swallowed.[3][10] Symptoms include a burning
sensation in the mouth and throat.[3]

o Systemic Effects: May cause damage to the cardiovascular system, liver, and central
nervous system (CNS).[2][3]

Experimental Protocols & Methodologies

Detailed experimental protocols for toxicological or safety studies are not typically included in
standard safety data sheets. The provided data, such as the LD50 value, is derived from
standardized toxicological assays conducted under controlled laboratory conditions, which are
not detailed in the source documents.

The primary methodology relevant to researchers handling this substance involves establishing
safe laboratory practices. This includes conducting a thorough risk assessment, using
appropriate personal protective equipment (PPE), and working in a well-ventilated area.

Safe Handling and Emergency Procedures

Proper handling and storage are essential to mitigate the risks associated with this chemical.
Handling and Storage:

o Handle in a well-ventilated place, preferably within a chemical fume hood.[7][8]

e Avoid the formation of dust and aerosols.[8]

o Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

¢ Use non-sparking tools and take measures to prevent static discharge.[7][9]

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][8]

e The material is hygroscopic; avoid exposure to moisture.[7][11]
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7][11]

o Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and protective
clothing to prevent skin contact.[7][8]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or an air-
supplied mask.[7]

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to an accidental spill of
Potassium O-pentyl carbonodithioate in a laboratory setting.
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Figure 1: Emergency workflow for a solid chemical spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5][6]

On Skin: Immediately remove all contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.[6][11]

In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

[5]16]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center
or doctor immediately for treatment advice.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide on the Safe Handling and Properties of
Potassium O-pentyl carbonodithioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381144#potassium-o-pentyl-carbonodithioate-d5-
material-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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